molecular formula BO+ B1232923 Oxidoboron(1+)

Oxidoboron(1+)

Cat. No.: B1232923
M. Wt: 26.81 g/mol
InChI Key: OVSXTYPBDUJXGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Oxidoboron(1+), a monovalent cationic species with the formula BO⁺, is a boron-oxygen compound characterized by a linear or trigonal planar geometry depending on its bonding environment. This ion is stabilized in high-energy or plasma states and exhibits unique reactivity due to boron’s electron-deficient nature and the partial positive charge on the oxygen atom .

Properties

Molecular Formula

BO+

Molecular Weight

26.81 g/mol

IUPAC Name

boranylidyneoxidanium

InChI

InChI=1S/BO/c1-2/q+1

InChI Key

OVSXTYPBDUJXGF-UHFFFAOYSA-N

SMILES

B#[O+]

Canonical SMILES

B#[O+]

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • Oxidation State : Boron in +1 oxidation state, oxygen in −2 .
  • Electronegativity : Boron (2.04) and oxygen (3.44) create a polar bond, enhancing electrophilicity.
  • Reactivity : Acts as a Lewis acid, forming adducts with Lewis bases (e.g., ammonia, water) .

Structural and Functional Analogues

Oxidoboron(1+) is compared below with two structurally related boron-oxygen compounds: boron oxide (B₂O₃) and boron monoxide (BO).

Table 1: Comparative Properties of Oxidoboron(1+) and Analogues
Property Oxidoboron(1+) (BO⁺) Boron Oxide (B₂O₃) Boron Monoxide (BO)
Oxidation State B: +1; O: −2 B: +3; O: −2 B: +2; O: −2
State at RT Ionic (gas/plasma) Amorphous solid Diatomic gas
Bond Geometry Linear or trigonal planar Trigonal planar (B–O–B) Linear
Applications Catalysis, synthesis Glass production, fluxes High-temperature materials
Reactivity with H₂O Forms B(OH)₂⁺ Forms boric acid (H₃BO₃) No reaction
Thermal Stability Low (requires high energy) High (>450°C) Moderate (stable up to 300°C)

Sources:

Mechanistic and Functional Differences

(a) Boron Oxide (B₂O₃)
  • Structure : Network of trigonal BO₃ units, forming a glassy solid .
  • Function : Used as a flux in metallurgy and a precursor for borosilicate glasses. Its +3 boron oxidation state enhances Lewis acidity, making it more reactive toward nucleophiles than BO⁺ .
(b) Boron Monoxide (BO)
  • Structure: Diatomic molecule with a bond order of 2, isoelectronic with carbon monoxide .
  • Function : Studied for high-temperature ceramics and aerospace materials. Unlike BO⁺, BO is neutral and participates in radical reactions .

Stability and Spectroscopic Data

  • Oxidoboron(1+) : Detected via mass spectrometry in plasma environments; exhibits a characteristic IR stretch at ~1400 cm⁻¹ (B–O) .
  • B₂O₃ : Shows broad Raman bands at 808 cm⁻¹ (B–O–B bending) and 1260 cm⁻¹ (B–O stretching) .
  • BO : UV-Vis absorption at 230 nm due to π→π* transitions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.